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Compound of Interest

Compound Name: M090

Cat. No.: B15536715 Get Quote

Disclaimer: The identifier "M090" does not correspond to a standard chemical name. The

following safety and logistical information is based on the Safety Data Sheet (SDS) for a

chemical product identified as M090-4. Researchers and laboratory personnel must consult the

specific SDS for the product they are using.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for handling M090-4. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Health Hazard Information
While M090-4 is not classified as a hazardous substance under normal use, it contains less

than 0.1% Sodium Azide.[1] Awareness of potential health effects from prolonged or significant

exposure is crucial.

Eye Contact: May cause temporary irritation upon direct contact.[1]

Skin Contact: Prolonged exposure can lead to skin dryness or mild irritation.[1]

Inhalation: Not considered an inhalation hazard under typical conditions, though extended

inhalation may be harmful.[1]

Ingestion: Swallowing large amounts may result in discomfort.[1]
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Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are critical to minimizing exposure.

Protection Category Recommended Equipment
Specifications and
Remarks

Eye Protection Safety Glasses

Should be equipped with side

shields to protect against

splashes.[1]

Hand Protection Protective Gloves

The choice of glove material

should be confirmed with the

supplier for suitability, as

liquids may penetrate them.

Frequent changes are advised.

[1]

Skin and Body Laboratory Coat

A standard lab coat is

generally sufficient for routine

handling.

Respiratory Not typically necessary

Operations should be

conducted in an area with

adequate ventilation.[1]

Operational and Disposal Plans
Adherence to proper handling, storage, and disposal protocols is mandatory for laboratory

safety.

Handling and Storage Procedures
Handling:

Avoid direct contact with eyes and prolonged skin exposure.[1]

Thoroughly wash hands after handling the substance.[1]
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Uphold good industrial hygiene practices.[1]

Ensure the work area is well-ventilated.[1]

Maintain clear access to an emergency water supply and eyewash station.[1]

Storage:

Keep the container securely sealed when not in use.[1]

Store the product away from incompatible materials.[1]

Disposal Plan
All waste materials and residues must be disposed of in compliance with local, state, and

federal regulations.[1]

Any unused product should be disposed of following the same procedures as for waste

products.[1]

Visual Guides for Safe Handling
The following diagrams illustrate key workflows and logical relationships for the safe

management of M090-4 in a laboratory setting.
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1. Preparation Phase

2. Handling and Experimental Phase

3. Cleanup and Disposal Phase

4. Post-Procedure Phase

Consult M090-4 SDS

Equip Appropriate PPE
(Gloves, Safety Glasses)

Set Up a Well-Ventilated Workspace

Transfer M090-4 from Storage

Execute Experimental Protocol

Monitor for Spills or Exposure

Decontaminate the Work Area

Segregate and Collect Waste

Dispose of Waste According to
Institutional Protocols

Return M090-4 to Designated StorageSafely Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for M090-4 Handling.
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Risk Assessment for M090-4

Protective Measures

Potential Exposure Routes

Eye Contact via Splashes Prolonged Skin Contact Inhalation of Aerosols

Wear Safety Glasses
with Side Shields

is mitigated by

Wear Protective Gloves

is mitigated by

Ensure Adequate Ventilation

is mitigated by

Click to download full resolution via product page

Caption: PPE Selection Logic Based on Hazard Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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